![molecular formula C10H10N4OS B8611844 7-Acetylamino-4-methylthiopyrido[4,3-d]pyrimidine](/img/structure/B8611844.png)
7-Acetylamino-4-methylthiopyrido[4,3-d]pyrimidine
Cat. No. B8611844
M. Wt: 234.28 g/mol
InChI Key: OZDJEVBZGHSFQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06713484B2
Procedure details
Acetyl chloride (0.70 mL, 9.84 mmol) is added to a solution of 7-amino-4-methylthiopyrido[4,3-d]pyrimidine (0.20 g, 1.04 mmol) (described in a previous experimental) and Et3N (1.51 mL, 10.8 mmol) in THF at 0° C., and then the mixture is stirred at 20° C. for 4 h. Water (50 mL) was added, then the solution was extracted with EtOAc (3×50 mL). Evaporation and chromatography on alumina (1% EtOH/CHCl3) yields 7-acetylamino-4-methylthiopyrido[4,3-d]pyrimidine (0.12 g, 49%) as a yellow solid,. 1H NMR (DMSO) δ 11.05 (1H, s), 9.30 (1H, s), 9.02 (1H, s), 8.38 (1H, s), 2.71 (3H, s), 2.18 (3H, s).
Yield
49%
Identifiers
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REACTION_CXSMILES
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[C:1](Cl)(=[O:3])[CH3:2].[NH2:5][C:6]1[N:15]=[CH:14][C:13]2[C:12]([S:16][CH3:17])=[N:11][CH:10]=[N:9][C:8]=2[CH:7]=1.CCN(CC)CC.O>C1COCC1>[C:1]([NH:5][C:6]1[N:15]=[CH:14][C:13]2[C:12]([S:16][CH3:17])=[N:11][CH:10]=[N:9][C:8]=2[CH:7]=1)(=[O:3])[CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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0.7 mL
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Type
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reactant
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Smiles
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C(C)(=O)Cl
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Name
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|
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Quantity
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0.2 g
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Type
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reactant
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Smiles
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NC1=CC=2N=CN=C(C2C=N1)SC
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Step Two
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Name
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|
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Quantity
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1.51 mL
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Type
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reactant
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Smiles
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CCN(CC)CC
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Step Three
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Name
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|
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Quantity
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50 mL
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Type
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reactant
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Smiles
|
O
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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20 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture is stirred at 20° C. for 4 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at 0° C.
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EXTRACTION
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Type
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EXTRACTION
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Details
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the solution was extracted with EtOAc (3×50 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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Evaporation and chromatography on alumina (1% EtOH/CHCl3)
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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Smiles
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C(C)(=O)NC1=CC=2N=CN=C(C2C=N1)SC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.12 g | |
| YIELD: PERCENTYIELD | 49% | |
| YIELD: CALCULATEDPERCENTYIELD | 49.3% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
